Cerebrovascular Disease

Description

Cerebrovascular disease encompasses a range of conditions affecting the blood vessels that supply the brain, leading to impaired blood flow. These conditions include stroke (ischemic or hemorrhagic), transient ischemic attack (TIA), carotid stenosis, and cerebral aneurysm. Risk factors often include hypertension, diabetes, hyperlipidemia, smoking, and atrial fibrillation. Symptoms vary depending on the affected brain area but can include sudden weakness, speech difficulties, vision changes, and severe headache. Early diagnosis and management are crucial to prevent permanent neurological damage.